Cas no 175698-08-5 (2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI))

• Product Name: 2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
• CAS No: 175698-08-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 112129
• PubChem ID: 10606999
• Update Time: 2025-04-18

2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-ethyl-3-(1-methylethyl)-(9CI)
• SCHEMBL6732401
• 3-Ethyl-3-isopropylpyrrolidin-2-one
• 3-ethyl-3-propan-2-ylpyrrolidin-2-one
• 175698-08-5
• CHEMBL56839
• InChI=1/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11

• Inchi： 1S/C9H17NO/c1-4-9(7(2)3)5-6-10-8(9)11/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key： NFFVWPBBTGYZTI-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CCN1)C(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų